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Compound of Interest

Compound Name: Imipenem

Cat. No.: B608078 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Imipenem, a potent antibiotic. Adherence to these procedural steps

will minimize risk and ensure operational integrity.

Imipenem is classified as a hazardous substance that may cause allergic or asthma-like

symptoms if inhaled and may cause an allergic skin reaction.[1] It is also suspected of

damaging fertility or the unborn child and is very toxic to aquatic life with long-lasting effects.[1]

Given these potential hazards, strict adherence to safety protocols is mandatory.

Recommended Personal Protective Equipment (PPE)
When handling Imipenem, a comprehensive approach to personal protection is crucial. The

following table summarizes the required PPE.
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PPE Category Specification Rationale

Eye Protection

Wear tightly fitting safety

goggles with side-shields or a

face shield.[2][3][4][5]

Protects against eye irritation

from dust, mists, or aerosols.

[2][6]

Hand Protection

Wear chemical-impermeable

gloves (e.g., Nitrile or

Neoprene rubber).[3][7] Gloves

must be inspected before use.

[3]

Prevents skin contact and

potential allergic skin

reactions.[1]

Respiratory Protection

In case of inadequate

ventilation or dust formation,

wear an approved respirator

(e.g., N99 or P2 particle

respirator).[2][6]

Prevents inhalation, which can

cause respiratory sensitization,

allergy, or asthma symptoms.

[1][2][6]

Body Protection

Wear a laboratory coat, work

uniform, or impervious clothing

such as a Tyvek coverall.[2][4]

[5][8]

Minimizes skin exposure to the

compound.[3]

Operational Plan: From Preparation to Disposal
Follow this step-by-step guidance for the safe handling of Imipenem in a laboratory setting.

Preparation and Handling
Engineering Controls: Always handle Imipenem in a well-ventilated area.[3] Use a chemical

fume hood, biosafety cabinet, or local exhaust ventilation to control airborne levels.[7]

Pre-Handling Check: Before handling, ensure all safety precautions have been read and

understood.[2][6] An eyewash station and safety shower should be readily accessible.[7]

Avoid Dust Formation: Minimize the generation and accumulation of dust.[2][4] Imipenem
dust in sufficient concentrations can form an explosive mixture with air.[2][6]
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Personal Hygiene: Wash hands thoroughly after handling.[2][6][7] Do not eat, drink, or

smoke in the handling area.[4][5] Contaminated clothing should be removed immediately and

washed before reuse.[1][2]

Spill Management Plan
In the event of a spill, prompt and correct action is critical to prevent exposure and

environmental contamination.

Immediate Actions:

Evacuate non-essential personnel from the spill area.[3][7]

Don the appropriate PPE as detailed above.[2][3]

Remove all sources of ignition.[3]

Containment and Cleanup:

For powdered spills, gently cover the area to avoid generating dust.[8] It's recommended

to wet powders first before using an absorbent.[9]

Use an inert absorbent material to clean up the spill.[6]

Place all contaminated materials (absorbent, used PPE, etc.) into a suitable, sealed, and

labeled container for disposal.[8][9]

Clean the spill area thoroughly with a detergent solution and rinse with water.[9][10]

Reporting: For large spills (e.g., greater than 50ml), evacuate the area and contact your

institution's Environmental Health & Safety (EHS) office immediately.[9]

First Aid Procedures
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Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][3][11]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Get medical

attention if irritation or a rash occurs.[2][3][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[2][3][6]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[3]

Disposal Plan
Waste Classification: Imipenem is very toxic to aquatic life.[1] Waste must be treated as

hazardous.

Disposal Method: Dispose of waste contents and containers in accordance with local, state,

and federal regulations at an approved waste disposal plant.[2][6][8] Do not dispose of waste

into sewer systems.[3][6]

Contaminated Packaging: Empty containers should be taken to an approved waste handling

site for recycling or disposal.[2][6]

Safety and Physical Data
The following table summarizes key quantitative data relevant to the safe handling of

Imipenem. Occupational Exposure Limits (OELs) have not been established by region-specific

regulatory bodies.[12]
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Parameter Value Source

Appearance White to off-white powder/solid [2]

Decomposition Temperature 97 °C [8]

Solubility
Water: 10 mg/ml; Slightly

soluble in methanol
[8]

Explosive Limits (Dust)
Lower Explosive Limit (LEL):

40 g/m³
[8]

Workflow for Handling Imipenem
The following diagram outlines the logical workflow for the safe handling of Imipenem, from

initial preparation through to final disposal.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

4. Emergency Procedures

Start: Review SDS & SOPs

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Read

Verify Engineering Controls
(Fume Hood / Ventilated Area)

Check

Gather Materials & Imipenem

Confirm

Weigh/Handle Imipenem
(Minimize Dust)

Perform Experimental Procedure

Proceed

Decontaminate Work Area

Complete

Segregate & Label Hazardous Waste

Dispose of Waste via EHS Protocols

Doff PPE Correctly

Wash Hands Thoroughly

Spill Occurs

Follow Spill Cleanup Protocol

Exposure Occurs

Administer First Aid
& Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of Imipenem.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b608078?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

